3-Bromo-2-tert-butylsulfanyl-5-nitro-benzaldehyde

• CAS RN: 1326714-52-6
• Molecular Formula: C11H12BrNO3S
• Molecular Weight: 318.19 g/mol
• IUPAC Name: 3-bromo-2-tert-butylsulfanyl-5-nitrobenzaldehyde
• InChI: InChI=1S/C11H12BrNO3S/c1-11(2,3)17-10-7(6-14)4-8(13(15)16)5-9(10)12/h4-6H,1-3H3
• InChI Key: DDMRZQUEDIDMIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=C(C=C(C=C1Br)[N+](=O)[O-])C=O

Description

3-Bromo-2-tert-butylsulfanyl-5-nitro-benzaldehyde is a useful research compound. Its molecular formula is C11H12BrNO3S and its molecular weight is 318.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-bromo-2-fluoro-5-nitro-benzaldehyde (1.0 g, 4 mmol), potassium carbonate (667 mg, 4.8 mmol) and 2-methyl-2-propanethiol (326 mg, 0.40 mL, 3.6 mmol) in dry DMF (5 mL) was heated at 110° C. in a sealed tube for 16 h. The reaction was cooled to RT, water was added, and the mixture extracted with dichloromethane (2×30 mL). The combined organic fractions were washed with water (3×15 mL), dried over sodium sulfate, filtered and concentrated to afford 1.2 g of the crude title compound, which was used without further purification.